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Compound of Interest

Compound Name: Ganglioside GM2, Asialo

Cat. No.: B12402489

Introduction

Asialo GM2 (GAZ2), a glycosphingolipid, is a crucial biomarker implicated in several
physiological and pathological processes. It is particularly significant in the context of lysosomal
storage disorders such as Sandhoff and Tay-Sachs disease, where it accumulates in neuronal
cells.[1] Furthermore, antibodies targeting Asialo GM2 are associated with certain autoimmune
neuropathies, making its quantification in serum a valuable tool for researchers in neurobiology,
oncology, and drug development. This document provides a detailed protocol for the
guantification of Asialo GM2 in human serum using a competitive Enzyme-Linked
Immunosorbent Assay (ELISA).

Assay Principle

This competitive ELISA is designed to quantify Asialo GM2 in serum samples. The assay
operates on the principle of competitive binding. A known amount of Asialo GM2 is pre-coated
onto the wells of a microplate. The serum sample, containing an unknown amount of Asialo
GM2, is mixed with a fixed amount of a specific anti-Asialo GM2 antibody. This mixture is then
added to the coated wells. The Asialo GM2 in the serum sample competes with the Asialo GM2
coated on the plate for binding to the limited amount of antibody. Following an incubation
period, the unbound reagents are washed away. A secondary antibody conjugated to an
enzyme (e.g., Horseradish Peroxidase - HRP) is then added, which binds to the primary
antibody captured on the plate. After another wash step, a substrate solution is added, which
reacts with the enzyme to produce a colored product. The intensity of the color is inversely
proportional to the concentration of Asialo GM2 in the serum sample. The concentration is
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determined by comparing the optical density of the samples to a standard curve generated with
known concentrations of Asialo GM2.

Ganglioside GM2 Catabolic Pathway
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Primary Catabolic Pathway

Hexosaminidase A

GM1 Ganglioside B-Galactosidase GM2 Ganglioside Requires GM2 Activator Protein GM3 Ganglioside

Sialidase-Mediated Bypass Pathway

Sialidase (e.g., NEU3) (

L Asialo GM2 (GA2) Hexosaminidase A& B Lactosylceramide
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1. Coat Plate:
Add 100 pL of Asialo GM2 solution (5 pg/mL in methanol) to each well.
Incubate overnight at 4°C to allow for evaporation and lipid adhesion.

i

2. Block Plate:
Wash wells 3x with Wash Buffer.
Add 200 pL of Blocking Buffer to each well.
Incubate for 2 hours at room temperature.

i

3. Competitive Reaction:
Add 50 pL of standard or diluted serum sample.
Add 50 pL of diluted anti-Asialo GM2 antibody.
Incubate for 2 hours at room temperature.

'

4. Add Secondary Antibody:
Wash wells 3x with Wash Buffer.
Add 100 pL of diluted HRP-conjugated secondary antibody.
Incubate for 1 hour at room temperature.

5. Develop Color:
Wash wells 5x with Wash Bulffer.
Add 100 pL of TMB Substrate Solution.
Incubate for 15-30 minutes in the dark.

6. Stop and Read:
Add 100 pL of Stop Solution.
Read absorbance at 450 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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